Cas no 361171-40-6 (4-(azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361171-40-6
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 6127150
• PubChem ID: 3540717
• Update Time: 2025-10-31

4-(azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-(azepan-1-ylsulfonyl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzamide
• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-[4-(5-methyl-2-furanyl)-2-thiazolyl]-
• AKOS024598728
• F0737-0310
• 4-(azepan-1-ylsulfonyl)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 361171-40-6
• Oprea1_363971
• SR-01000444950-1
• 4-(azepane-1-sulfonyl)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide
• SR-01000444950

• Inchi： 1S/C21H23N3O4S2/c1-15-6-11-19(28-15)18-14-29-21(22-18)23-20(25)16-7-9-17(10-8-16)30(26,27)24-12-4-2-3-5-13-24/h6-11,14H,2-5,12-13H2,1H3,(H,22,23,25)
• InChI Key： FPAVDZOXRHMORZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)O2)=CS1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 361171-40-6)

4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 361171-40-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide is characterized by a central thiazole ring substituted with a benzamide moiety and a sulfonyl group derived from azepane. The presence of the 5-methylfuran substituent adds further complexity and functionality to the molecule, contributing to its potential pharmacological effects.

Recent studies have highlighted the potential of 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide has also demonstrated significant antimicrobial activity against a range of bacterial and fungal pathogens. This broad-spectrum activity is attributed to its ability to disrupt cell membrane integrity and inhibit essential metabolic pathways in microorganisms. These findings suggest that the compound could be developed into novel antimicrobial agents to combat drug-resistant infections.

In the realm of cancer research, 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide has shown promising anticancer effects. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The development of 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide as a therapeutic agent is currently at various stages of clinical investigation. Early-phase clinical trials have been initiated to evaluate its safety and efficacy in treating inflammatory conditions and certain types of cancer. Preliminary results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a manageable side effect profile.

In addition to its therapeutic potential, 4-(Azepane-1-sulfonyl)-N-4-(5-methylfuran-2-y l)-1,3-thiazol -2 - ylb enzam ide has also been studied for its use as a chemical probe in academic research. Its unique structure and biological activities make it a valuable tool for investigating the mechanisms underlying inflammation, microbial infection, and cancer progression. Researchers are using this compound to gain insights into the molecular targets and signaling pathways involved in these processes.

The synthesis of 4-(Azepane - 1 - sulfony l) - N - 4 - (5 - methyl furan - 2 - y l) - 1 , 3 - thia z ol - 2 - y lb enza mide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the thiazole ring through a cyclization reaction, followed by functionalization with the azepane sulfonyl group and the 5-methylfuran substituent. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, 4 -( Az ep ane - 1 - sul fo n y l) - N - 4 -( 5 - me th ylfu ran - 2 - y l) - 1 , 3 - th ia zo l - 2 - y lb en za mi de (CAS No. 361171 - 40 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical contexts. As our understanding of this compound deepens, it holds great promise for advancing treatments in areas such as inflammation, microbial infection, and cancer.